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Compound of Interest

Compound Name: N-Demethylfleroxacin

CAS No.: 79660-71-2

Cat. No.: B1215373

Get Quote

Executive Summary
N-Demethylfleroxacin (NDF) represents a primary bioactive metabolite of the trifluorinated

quinolone fleroxacin. While often overshadowed by its parent compound, NDF retains the core

pharmacophore required for Type II topoisomerase inhibition. This guide dissects the molecular

mechanism of NDF, analyzing how the removal of the N-methyl group on the piperazine ring

influences target engagement, antibacterial potency, and physicochemical properties. It serves

as a technical resource for researchers investigating fluoroquinolone metabolism and structure-

activity relationships (SAR).

Molecular Architecture & Structural Identity
To understand the mechanism, one must first isolate the structural deviation from the parent

drug. Fleroxacin is a 6,8-difluoro-quinolone. The transformation to NDF occurs via oxidative

demethylation at the N4-position of the piperazine moiety.
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Feature Fleroxacin (Parent)
N-Demethylfleroxacin
(Metabolite)

Core Scaffold
6,8-difluoro-1,4-dihydro-4-oxo-

3-quinolinecarboxylic acid
Identical

C7 Substituent 4-methyl-1-piperazinyl 1-piperazinyl (Demethylated)

Lipophilicity
Higher (Methyl group

contribution)
Lower (Increased polarity)

Ionization Amphoteric
Amphoteric (Secondary amine

alters pKa)

Key Insight: The loss of the methyl group exposes a secondary amine. This subtle change

alters the molecule's hydrophilicity profile, potentially affecting passive diffusion across bacterial

membranes (porin channels in Gram-negatives) while retaining the critical binding motif

required for enzyme inhibition.

Mechanism of Action: The Ternary Complex
N-Demethylfleroxacin functions as a "topoisomerase poison." Unlike catalytic inhibitors (which

stop the enzyme from working), NDF corrupts the enzyme's function, converting it into a

cellular toxin.

Target Engagement
NDF targets two essential bacterial enzymes responsible for topological control of DNA:

DNA Gyrase (GyrA/GyrB): Primary target in Gram-negative bacteria. Essential for

introducing negative supercoils.[1][2]

Topoisomerase IV (ParC/ParE): Primary target in Gram-positive bacteria. Essential for

decatenation (separating daughter chromosomes).

The "Cleavable Complex" Stabilization
The lethal event is the stabilization of the Drug-Enzyme-DNA Ternary Complex.
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Normal Physiology: Topoisomerases create a transient double-strand break (DSB) in DNA,

pass another strand through, and re-ligate the break. This is gated by a "tyrosyl-DNA"

covalent bond.

NDF Interference: NDF binds at the cleavage gate (DNA-protein interface). It intercalates

between the DNA base pairs at the cleavage site and anchors to the enzyme (specifically

Ser83/Asp87 regions in GyrA).

The Trap: NDF physically blocks the re-ligation step. The enzyme is frozen with the DNA cut.

Bactericidal Cascade: The accumulation of these frozen "cleavable complexes" blocks

replication forks. When a replication fork collides with a trapped complex, it converts the

reversible DSB into an irreversible, lethal genomic fracture.
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Caption: The cascade of N-Demethylfleroxacin induced lethality. The drug converts transient

enzymatic states into permanent DNA lesions.

Structure-Activity Relationship (SAR) &
Phototoxicity
Impact of Demethylation on Potency
Does the loss of the methyl group render NDF inactive? No.

Pharmacophore Retention: The 4-oxo-3-carboxylic acid moiety (essential for Mg2+ bridging

to the enzyme) and the C6-fluorine (essential for cell penetration and gyrase affinity) are

intact.

Activity Profile: NDF generally exhibits antibacterial activity comparable to or slightly lower

than Fleroxacin. The secondary amine at the piperazine ring (C7) is a common feature in

other potent quinolones (e.g., Ciprofloxacin, Norfloxacin), confirming that the methyl group is

not strictly required for binding.

The Phototoxicity Hazard (C8-Fluorine)
A critical safety consideration for Fleroxacin and NDF is the fluorine atom at position 8.

Mechanism: The C8-fluorine stabilizes the molecule but also alters its UV absorption

spectrum. Upon exposure to UVA light, the molecule enters an excited triplet state.

ROS Generation: This excited state transfers energy to molecular oxygen, generating singlet

oxygen (

) and superoxide anions.

Result: NDF retains this phototoxic potential. Researchers handling NDF must protect

samples from UV light to prevent photodegradation and erroneous assay results.
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Experimental Protocol: DNA Gyrase Supercoiling
Inhibition[3][4][5][6][7]
To validate NDF activity, one must demonstrate its ability to inhibit the supercoiling activity of

purified DNA gyrase.[2] The following protocol is a self-validating system using gel

electrophoresis.

Reagents & Setup
Enzyme:E. coli DNA Gyrase (Holoenzyme: GyrA + GyrB).

Substrate: Relaxed pBR322 plasmid DNA (0.5 µ g/reaction ).

Assay Buffer (5X): 175 mM Tris-HCl (pH 7.5), 120 mM KCl, 10 mM MgCl2, 10 mM DTT, 5

mM Spermidine, 5 mM ATP.

Control: Ciprofloxacin (Positive Control), DMSO (Negative Control).

Workflow: Supercoiling Inhibition Assay
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(Ice)
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37°C, 30 min

Add Enzyme Last Termination
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Visualize
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Caption: Workflow for determining IC50 of NDF against DNA Gyrase.

Step-by-Step Procedure
Master Mix Preparation: Combine Assay Buffer, Relaxed pBR322 DNA, and water.

Compound Addition:

Add 1 µL of NDF (serial dilutions in DMSO) to reaction tubes.

Include DMSO-only (0% inhibition) and No-Enzyme (0% supercoiling) controls.

Initiation: Add 1 unit of DNA Gyrase to each tube. Total volume: 30 µL.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12154256/
https://www.benchchem.com/product/b1215373/docs?utm_src=pdf-body-img#n-demethylfleroxacin-mechanistic-profiling-bioactivity-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Incubate at 37°C for 30 minutes. Note: Do not over-incubate, as this can mask

weak inhibition.

Termination: Add 30 µL of Stop Buffer (40% sucrose, 100 mM Tris pH 8, 10 mM EDTA, 0.5

mg/mL Bromophenol Blue) and 30 µL Chloroform/Isoamyl alcohol (24:1).

Separation: Vortex briefly, centrifuge, and load the aqueous (blue) phase onto a 1% agarose

gel (run without Ethidium Bromide to prevent intercalation interference during the run).

Visualization: Stain post-run with Ethidium Bromide.[1][2]

Active Gyrase (No Drug): DNA appears as a fast-migrating supercoiled band.

Inhibited Gyrase (With NDF): DNA remains as a slow-migrating relaxed band.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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